N-(2,3-dimethylcyclohexyl)benzo[d][1,3]dioxole-5-carboxamide

• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol
• IUPAC Name: N-(2,3-dimethylcyclohexyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H21NO3/c1-10-4-3-5-13(11(10)2)17-16(18)12-6-7-14-15(8-12)20-9-19-14/h6-8,10-11,13H,3-5,9H2,1-2H3,(H,17,18)
• InChI Key: NWZUEDXERQPFEM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1C)NC(=O)C2=CC3=C(C=C2)OCO3
• solubility: >41.3 [ug/mL]

Description

N-(2,3-dimethylcyclohexyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C16H21NO3 and its molecular weight is 275.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-dimethylcyclohexanamine (20 μmol) and benzo[d][1,3]dioxole-5-carboxylic acid (1.1 eq) were each dissolved in acetonitrile/dichloromethane (200 μL, 2:1). PS-Carbodiimide resin (2 eq) was loaded into a 1.2 mL 96 well Greiner plate, followed by the addition of amine and acid solutions. Hydroxybenzotriazole (1.1 eq) was dissolved in DMF (100 mL) and was added into the reaction well. The reaction was shaken overnight at room temperature. Once the reaction was completed, PS-Trisamine resin (1.5 eq) was added into the reaction mixture and the solution was allowed to shake overnight at room temperature. Acetonitrile (200 mL) was added into the reaction well, and the top clear solution was transferred into a new plate. The solution was evaporated to give N-(2,3-dimethylcyclohexyl)benzo[d][1,3]dioxole-5-carboxamide. MS (M+H, 276.20).